Cas no 56056-58-7 (4-propylsulfanylbenzenethiol)

• Product Name: 4-propylsulfanylbenzenethiol
• CAS No: 56056-58-7
• MF: C₉H₁₂S₂
• MW: 184.321579933167
• MDL: MFCD16293601
• CID: 5227359
• Update Time: 2026-03-07

4-propylsulfanylbenzenethiol Chemical and Physical Properties

Names and Identifiers

• 4-propylsulfanylbenzenethiol

• MDL： MFCD16293601
• Inchi： 1S/C9H12S2/c1-2-7-11-9-5-3-8(10)4-6-9/h3-6,10H,2,7H2,1H3
• InChI Key： OVVCJGVKXSLZAZ-UHFFFAOYSA-N
• SMILES： C1(S)=CC=C(SCCC)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 3

Additional information on 4-propylsulfanylbenzenethiol

Recent Advances in the Study of 4-Propylsulfanylbenzenethiol (CAS: 56056-58-7) in Chemical Biology and Pharmaceutical Research

4-Propylsulfanylbenzenethiol (CAS: 56056-58-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique chemical properties and potential therapeutic applications. This compound, characterized by its sulfur-containing functional groups, has been explored for its role in drug design, material science, and biochemical applications. The following sections provide a comprehensive overview of the latest research findings, methodologies, and implications associated with this compound.

Recent studies have highlighted the potential of 4-propylsulfanylbenzenethiol as a building block for the synthesis of novel thiol-based compounds. Its ability to form stable disulfide bonds and interact with biological macromolecules makes it a promising candidate for drug development. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to elucidate its structural and electronic properties. These studies have revealed that the propylsulfanyl group enhances the compound's solubility and reactivity, which are critical for its application in medicinal chemistry.

In the context of pharmaceutical research, 4-propylsulfanylbenzenethiol has been investigated for its potential as an antioxidant and anti-inflammatory agent. Preliminary in vitro studies have demonstrated its ability to scavenge free radicals and modulate inflammatory pathways, suggesting its utility in treating oxidative stress-related diseases. Furthermore, its low toxicity profile, as evidenced by cytotoxicity assays, underscores its suitability for further preclinical development. These findings have spurred interest in exploring its mechanism of action and optimizing its pharmacological properties.

The synthesis and derivatization of 4-propylsulfanylbenzenethiol have also been a focal point of recent research. Innovative synthetic routes, including green chemistry approaches, have been developed to improve yield and purity. For instance, catalytic methods using transition metals have been employed to achieve selective functionalization of the thiol group. These advancements not only enhance the scalability of production but also open new avenues for the design of structurally diverse analogs with tailored biological activities.

Beyond its pharmaceutical applications, 4-propylsulfanylbenzenethiol has shown promise in material science, particularly in the development of self-assembled monolayers (SAMs) and conductive polymers. Its ability to form ordered molecular films on metal surfaces has been leveraged for applications in biosensors and electronic devices. Recent studies have explored its interactions with gold and silver nanoparticles, highlighting its potential in nanotechnology and surface chemistry.

In conclusion, the latest research on 4-propylsulfanylbenzenethiol (CAS: 56056-58-7) underscores its multifaceted utility in chemical biology and pharmaceutical sciences. From its role in drug design to its applications in material science, this compound continues to inspire innovative research. Future studies are expected to delve deeper into its mechanistic insights and translational potential, paving the way for its integration into therapeutic and technological advancements.